2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C7H9ClN2O2/c1-5-2-6(10-12-5)4-9-7(11)3-8/h2H,3-4H2,1H3,(H,9,11)
• InChI Key: FKFRNJCTJHZJPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNC(=O)CCl
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol

Description

2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is widely used in scientific research, particularly in the fields of chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide is not well understood. However, it has been suggested that it may act as an inhibitor of certain enzymes, particularly those involved in the biosynthesis of various biomolecules. It may also interact with proteins and other biomolecules, leading to changes in their structure and function.
Biochemical and Physiological Effects:
2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to have antimicrobial activity against various pathogens, including bacteria and fungi. In vivo studies have shown that it can reduce inflammation and oxidative stress, as well as improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide in lab experiments is its versatility. It can be used in various assays and experiments to study different biological processes. It is also relatively easy to synthesize and purify, making it a cost-effective option for many labs. However, one of the limitations of using this compound is that its mechanism of action is not well understood, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for research on 2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide. One area of research could focus on elucidating its mechanism of action, which could lead to the development of new drugs with improved efficacy and safety profiles. Another area of research could focus on exploring its potential applications in different fields, such as materials science or environmental science. Additionally, more studies could be conducted to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's disease or cancer.
Conclusion:
2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It can be synthesized using a variety of methods and has been extensively used in scientific research to study different biological processes. While its mechanism of action is not well understood, it has been shown to have various biochemical and physiological effects. Its versatility and cost-effectiveness make it a valuable tool for many labs, and there are several future directions for research on this compound.

Synthesis Methods

2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-chloroacetyl chloride with 5-methyl-3-aminooxazole in the presence of a base. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-chloro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide has been extensively used in scientific research due to its potential applications in various fields. In the field of chemistry, it has been used to study the reactivity of different chemical compounds and to develop new synthetic strategies. In biochemistry, it has been used to study the interactions between proteins and ligands, as well as to develop new drugs. In pharmacology, it has been used to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety profiles.